Cas no 2680865-90-9 (Tert-butyl 4-(2,5-dibromobenzenesulfonyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(2,5-dibromobenzenesulfonyl)piperazine-1-carboxylate
• CAS No: 2680865-90-9
• MF: C₁₅H₂₀Br₂N₂O₄S
• MW: 484.203301429749
• CID: 5625621
• PubChem ID: 165924111
• Update Time: 2025-05-20

Tert-butyl 4-(2,5-dibromobenzenesulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2,5-dibromobenzenesulfonyl)piperazine-1-carboxylate
• EN300-28304642
• 2680865-90-9
• Tert-butyl 4-(2,5-dibromobenzenesulfonyl)piperazine-1-carboxylate

• Inchi： 1S/C15H20Br2N2O4S/c1-15(2,3)23-14(20)18-6-8-19(9-7-18)24(21,22)13-10-11(16)4-5-12(13)17/h4-5,10H,6-9H2,1-3H3
• InChI Key： OZPYAAUAFGNHCB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1S(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O)Br

Computed Properties

• Exact Mass: 483.94900g/mol
• Monoisotopic Mass: 481.95105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.3Ų

Additional information on Tert-butyl 4-(2,5-dibromobenzenesulfonyl)piperazine-1-carboxylate

Tert-butyl 4-(2,5-dibromobenzenesulfonyl)piperazine-1-carboxylate

Tert-butyl 4-(2,5-dibromobenzenesulfonyl)piperazine-1-carboxylate is a complex organic compound with the CAS number 2680865-90-9. This compound belongs to the class of sulfonamides and is widely recognized for its potential applications in pharmaceutical research and development. The structure of this compound consists of a piperazine ring, which is a six-membered ring containing two nitrogen atoms, substituted with a tert-butyl group and a 2,5-dibromobenzenesulfonyl group. The presence of these substituents imparts unique chemical and biological properties to the molecule.

The synthesis of tert-butyl 4-(2,5-dibromobenzenesulfonyl)piperazine-1-carboxylate involves a multi-step process that typically begins with the preparation of the piperazine derivative. The introduction of the tert-butyl group and the sulfonyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize these reactions, making the synthesis more efficient and scalable.

One of the most significant applications of this compound lies in its use as an intermediate in drug discovery. The piperazine ring is a common structural motif in many bioactive molecules due to its ability to form hydrogen bonds and interact with various biological targets. The substitution pattern on the piperazine ring, particularly the presence of electron-withdrawing groups like the sulfonyl group, can modulate the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various disease targets, including cancer and inflammatory conditions.

The sulfonyl group attached to the piperazine ring plays a crucial role in enhancing the compound's bioactivity. The bromine atoms on the benzenesulfonyl moiety contribute to both electronic and steric effects, which can influence the compound's binding affinity to target proteins. For instance, bromine substitution can increase lipophilicity, which is often desirable for improving drug penetration into cellular membranes. Additionally, the sulfonyl group acts as an electron-withdrawing group, stabilizing certain conformations of the molecule that are critical for binding.

In terms of pharmacological activity, tert-butyl 4-(2,5-dibromobenzenesulfonyl)piperazine-1-carboxylate has shown potential as an inhibitor of kinase enzymes. Kinases are key regulatory proteins involved in numerous cellular processes, and their dysregulation is implicated in various diseases such as cancer and neurodegenerative disorders. By inhibiting specific kinases, this compound could potentially halt disease progression or induce apoptosis in cancer cells. Recent research has highlighted its ability to selectively inhibit certain kinases without affecting other cellular pathways, making it a promising candidate for further preclinical studies.

Beyond its pharmacological applications, this compound also serves as a valuable tool in chemical biology research. Its structure allows for further functionalization by introducing additional substituents or modifying existing ones to explore new chemical space. For example, replacing one or both bromine atoms with other halogens or functional groups could lead to derivatives with enhanced bioactivity or improved pharmacokinetic profiles.

In conclusion, tert-butyl 4-(2,5-dibromobenzenesulfonyl)piperazine-1-carboxylate is a versatile compound with significant potential in drug discovery and development. Its unique structure and functional groups make it an attractive candidate for exploring novel therapeutic strategies against various diseases. As research continues to uncover its full potential, this compound will likely play an increasingly important role in advancing medical science.